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Compound of Interest

Compound Name: Bikaverin

Cat. No.: B1667059 Get Quote

Essential Safety and Handling Guide for Bikaverin
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Bikaverin, a reddish pigment with known cytotoxic

and antimicrobial properties. Adherence to these procedures is critical for personnel safety and

environmental protection.

Hazard Identification and Classification
Bikaverin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. While comprehensive toxicological data is not fully available, its cytotoxic nature

necessitates cautious handling.

Quantitative Toxicity and Activity Data
The following table summarizes the available quantitative data on the biological activity of

Bikaverin. No specific LD50 values or occupational exposure limits (OELs) have been

established for Bikaverin.
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Parameter Value
Cell Line /
Organism

Source

Cytotoxicity (IC50) 1.79 ± 0.51 µg/mL
L929 fibroblast cell

line
[2][3]

Antimicrobial Activity

(MIC)
1.25 - 5 µg/mL

Methicillin-resistant

Staphylococcus

aureus, Vancomycin-

resistant

Enterococcus faecalis,

Staphylococcus

aureus, Escherichia

coli, Pseudomonas

aeruginosa, Klebsiella

pneumoniae, Candida

albicans, and Candida

krusei

[2][3]

Operational Plan for Safe Handling
This section provides a step-by-step guide for the safe handling of Bikaverin in a laboratory

setting.

Personal Protective Equipment (PPE)
Before handling Bikaverin, all personnel must be equipped with the following PPE[1]:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Impervious laboratory coat or gown.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation[1].

Engineering Controls
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Work with Bikaverin should be conducted in a designated area with appropriate exhaust

ventilation, such as a chemical fume hood[1].

An accessible safety shower and eye wash station must be available[1].

Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Bikaverin in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition[1].

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent[1].

Weighing and Solution Preparation:

Perform all weighing and solution preparation inside a chemical fume hood to minimize

inhalation exposure.

Avoid the formation of dust and aerosols[1].

Use a dedicated set of utensils (spatula, weighing paper, etc.) and clean them thoroughly

after use.

General Handling:

Avoid contact with eyes and skin[1].

Do not eat, drink, or smoke in the area where Bikaverin is handled[1].

Wash hands thoroughly after handling[1].

Accidental Release Measures
In the event of a spill:
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Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear full personal protective equipment[1].

For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect the spilled material and absorbent into a sealed container for disposal as hazardous

waste[1].

Clean the spill area thoroughly.

Disposal Plan
Bikaverin and any materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect all Bikaverin powder, contaminated weighing paper, gloves, and other

disposable labware into a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Bikaverin into a separate, sealed, and clearly

labeled hazardous waste container.

Sharps: Any contaminated sharps (needles, Pasteur pipettes) must be placed in a

designated sharps container for hazardous waste.

Disposal Procedure
Dispose of all Bikaverin waste through an approved waste disposal plant[1].

Do not dispose of Bikaverin down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides
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Caption: Step-by-step workflow for the safe handling of Bikaverin in a laboratory setting.
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Caption: Immediate actions to take in the event of a Bikaverin spill.

Logical Relationship for Bikaverin Disposal
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Caption: Decision-making process for the proper disposal of Bikaverin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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